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Compound of Interest

Compound Name: GBLD345

CAS No.: 122479-08-7

Cat. No.: B1663753

Get Quote

Initial investigations into the chemical compound designated as GBLD-345 have revealed

conflicting information, making it impossible to generate the detailed application notes and

protocols for high-throughput screening as requested. The identity and biological function of

GBLD-345 appear to be ambiguous across publicly available scientific and commercial

databases, preventing the creation of accurate and reliable documentation for research

purposes.

Searches for "GBLD-345" have yielded information on at least two distinct chemical entities.

One compound, available through chemical supplier databases, is described as a GABA-A

receptor agonist with the molecular formula C₂₁H₂₁N₅O₂. In contrast, another compound,

designated WPBG-345, is characterized as a photo base generator with a significantly different

molecular formula (C₄₃H₄₈BF₄N₅) and mechanism of action. This latter compound generates a

strong base upon irradiation and is used in applications such as anionic UV curing.

This fundamental discrepancy in the identity of GBLD-345 makes it unfeasible to fulfill the core

requirements of the request. Without a confirmed biological target and mechanism of action,

any attempt to create signaling pathway diagrams, experimental workflows, or detailed high-

throughput screening protocols would be speculative and scientifically unsound. Furthermore,
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the absence of consistent and specific data precludes the summarization of quantitative

information into structured tables as requested.

To proceed with the development of the requested application notes and protocols, a clear and

unambiguous identification of GBLD-345 is required. This would include its definitive chemical

structure, CAS number, and validated biological target(s). Researchers and drug development

professionals are advised to verify the precise identity of any tool compound from its original

source before commencing any experimental work.

To cite this document: BenchChem. [Ambiguity Surrounding GBLD-345 Prevents Protocol
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663753/docs#ambiguity-surrounding-gbld-345-
prevents-protocol-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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